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Compound of Interest

Compound Name: Leachianol G

Cat. No.: B12307102

Despite extensive database searches and inquiries into related natural product literature, the
precise chemical structure and stereochemistry of Leachianol G remain unconfirmed in
publicly accessible scientific records. While this natural product is listed by several chemical
suppliers with a specific CAS number and molecular formula, the foundational research
detailing its isolation and structural elucidation is not readily available. This report outlines the
current state of knowledge and the significant impediment to fulfilling a detailed technical
analysis.

Leachianol G is cataloged as a natural product with the assigned CAS Number 164204-62-0
and a molecular formula of C28H2407. This information is consistently reported by multiple
chemical vendors, suggesting its existence as a distinct chemical entity. However, the absence
of a published chemical structure in comprehensive databases such as PubChem and
SciFinder, and the inability to locate the primary scientific literature announcing its discovery,
present a critical knowledge gap.

Without the foundational data from the original isolation and structure elucidation studies, a
thorough technical guide on Leachianol G, as requested, cannot be constructed. Key missing
information includes:

o Chemical Structure: The connectivity of the 49 atoms (28 carbon, 24 hydrogen, and 7
oxygen) is unknown.

o Stereochemistry: The three-dimensional arrangement of atoms in space, including the
absolute configuration of any chiral centers, has not been described.
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e Quantitative Data: Spectroscopic data, such as 1H and 13C Nuclear Magnetic Resonance
(NMR) shifts, mass spectrometry fragmentation patterns, and optical rotation values, which
are essential for structural confirmation and characterization, are unavailable.

o Experimental Protocols: The methods used for the isolation of Leachianol G from its natural
source and the analytical techniques employed for its characterization have not been found.

 Biological Activity and Signaling Pathways: There is no accessible research detailing the
biological effects of Leachianol G or its interactions with cellular signaling pathways.

It is hypothesized that Leachianol G may be a prenylated flavonoid, given that related
compounds are frequently isolated from plants of the Morus genus. Prenylated flavonoids are a
class of natural products known for their structural diversity and wide range of biological
activities. However, this remains speculative without direct evidence.

A search for "Leachianone G," a similarly named compound, revealed it to be a distinct
tetrahydroxyflavanone with the molecular formula C20H2006, isolated from species such as
Morus alba. This highlights the importance of precise nomenclature in natural product
chemistry and does not shed light on the structure of Leachianol G.

Until the primary scientific literature detailing the structure elucidation of Leachianol G
becomes accessible, any in-depth technical guide or whitepaper on its core structure and
stereochemistry is not feasible. Further investigation would require uncovering the original
publication that first reported this compound.

» To cite this document: BenchChem. [An Inquiry into the Elusive Structure of Leachianol G].
BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b12307102#leachianol-g-structure-and-
stereochemistry]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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